Cas no 88220-82-0 (2-Benzofurancarboxylic acid, 7-methoxy-4-nitro-)

88220-82-0 structure
Product name:2-Benzofurancarboxylic acid, 7-methoxy-4-nitro-
2-Benzofurancarboxylic acid, 7-methoxy-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofurancarboxylic acid, 7-methoxy-4-nitro-
- 7-methoxy-4-nitro-1-benzofuran-2-carboxylic acid
- 88220-82-0
- DTXSID30528166
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- Inchi: InChI=1S/C10H7NO6/c1-16-7-3-2-6(11(14)15)5-4-8(10(12)13)17-9(5)7/h2-4H,1H3,(H,12,13)
- InChI Key: NJOVOGCPNJPQLS-UHFFFAOYSA-N
- SMILES: COC1=C2C(=C(C=C1)[N+](=O)[O-])C=C(O2)C(=O)O
Computed Properties
- Exact Mass: 237.02733694g/mol
- Monoisotopic Mass: 237.02733694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 106Ų
- XLogP3: 2
2-Benzofurancarboxylic acid, 7-methoxy-4-nitro- Related Literature
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D. Raju,Urmil J. Mehta,C. V. Ramana,B. L. V. Prasad New J. Chem., 2013,37, 3716-3720
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Azusa Kondoh,Sho Ishikawa,Takuma Aoki Chem. Commun., 2016,52, 12513-12516
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Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
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Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
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